Cas no 6612-70-0 (9-(Tetrahydro-5-methyl-2-furyl)adenine)

• Product Name: 9-(Tetrahydro-5-methyl-2-furyl)adenine
• CAS No: 6612-70-0
• MF: C₁₀H₁₃N₅O
• MW: 219.243120908737
• CID: 963323
• PubChem ID: 65165
• Update Time: 2025-04-19

9-(Tetrahydro-5-methyl-2-furyl)adenine Chemical and Physical Properties

Names and Identifiers

• 2',3',5'-trideoxyadenosine
• 9-[(2R,5R)-5-methyloxolan-2-yl]purin-6-amine
• 9-[(2R,5R)-5-Methyltetrahydrofuran-2-yl]-9H-purin-6-amine
• 9H-purin-6-amine, 9-[(2R,5R)-tetrahydro-5-methyl-2-furanyl]-
• SQ-22538
• 6612-70-0
• DIDANOSINE IMPURITY H
• DTXSID40216320
• DIDANOSINE IMPURITY H [EP IMPURITY]
• UNII-43XPX901BB
• SQ 22538
• SCHEMBL7151977
• DIDANOSINE IMPURITY, 5'-DEOXYDIDEOXYADENOSINE- [USP IMPURITY]
• 9-((2R,5R)-5-Methyltetrahydrofuran-2-yl)-9H-purin-6-amine
• 43XPX901BB
• Adenosine, 2',3',5'-trideoxy-
• Q27258675
• tridesoxyadenosine
• 9-[(2R,5R)-5-methyloxolan-2-yl]-9H-purin-6-amine
• 9-(TETRAHYDRO-5-METHYL-2-FURYL)ADENINE
• 9-(Tetrahydro-5-methyl-2-furyl)adenine

• Inchi： 1S/C10H13N5O/c1-6-2-3-7(16-6)15-5-14-8-9(11)12-4-13-10(8)15/h4-7H,2-3H2,1H3,(H2,11,12,13)/t6-,7-/m1/s1
• InChI Key： PSPPXRNUZVTTON-RNFRBKRXSA-N
• SMILES： O1[C@H](C)CC[C@@H]1N1C=NC2C(N)=NC=NC1=2

Computed Properties

• Exact Mass: 219.11219
• Monoisotopic Mass: 219.11201006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 78.8Ų

Experimental Properties

• PSA: 78.85

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines 6-aminopurines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives 6-aminopurines